Cas no 17255-48-0 (Phenol, 2-[(dodecylimino)methyl]-)

Phenol, 2-[(dodecylimino)methyl]- structure
17255-48-0 structure
Product name:Phenol, 2-[(dodecylimino)methyl]-
CAS No:17255-48-0
MF:C19H31NO
MW:289.45554
CID:1355049
PubChem ID:5255011

Phenol, 2-[(dodecylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[(dodecylimino)methyl]-
    • 6-[(dodecylamino)methylidene]cyclohexa-2,4-dien-1-one
    • DTXSID10425846
    • SCHEMBL8937789
    • SCHEMBL8937734
    • 17255-48-0
    • Inchi: InChI=1S/C19H31NO/c1-2-3-4-5-6-7-8-9-10-13-16-20-17-18-14-11-12-15-19(18)21/h11-12,14-15,17,21H,2-10,13,16H2,1H3
    • InChI Key: SXKKRBGZRSMCDK-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCN=CC1=CC=CC=C1O

Computed Properties

  • Exact Mass: 289.24073
  • Monoisotopic Mass: 289.240564612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • PSA: 32.59

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